Cas no 182249-78-1 (2-Butene-2,3-d<sub>2</sub> (9CI))
182249-78-1 structure
Product Name:2-Butene-2,3-d<sub>2</sub> (9CI)
CAS No:182249-78-1
MF:C4H8
MW:58.1186447143555
CID:137934
PubChem ID:131875249
Update Time:2025-04-19
2-Butene-2,3-d<sub>2</sub> (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butene-2,3-d<sub>2</sub> (9CI)
- (E)-1-(thiophen-2-yl)but-2-en-1-one
- 1-(thiophen-2-yl)but-2-en-1-one
- 2,3-dideuterio-but-2-ene
- 2-buten-1-(2-thienyl)-1-one
- 2-Buten-2,3-d(2)
- 2-Crotonyl-thiophen
- AC1NTPNK
- AC1Q5CO0
- NSC518667
- SureCN9049322
- 2-BUTENE-2,3-D2
- 2-Butene-2,3-D2 (gas)
- 2-BUTENE-2,3-D2 (GAS) (CIS/TRANS MIXTURE)
- DTXSID301317031
- 182249-78-1
-
- Inchi: 1S/C4H8/c1-3-4-2/h3-4H,1-2H3/i3D,4D
- InChI Key: IAQRGUVFOMOMEM-NMQOAUCRSA-N
- SMILES: C([2H])(C)=C([2H])C
Computed Properties
- Exact Mass: 58.075
- Monoisotopic Mass: 58.075
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 15.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.648
- LogP: 1.58240
2-Butene-2,3-d<sub>2</sub> (9CI) Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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